3-(4-bromophenyl)-N-methyloxetan-3-amine hydrochloride
Overview
Description
3-(4-bromophenyl)-N-methyloxetan-3-amine hydrochloride (BMMA-HCl) is a novel compound used in various scientific research applications. It is a derivative of 3-methyloxetan-3-amine, a compound with a wide range of applications, such as in organic synthesis, medicinal chemistry, and drug discovery. BMMA-HCl has been found to be particularly useful for its ability to interact with proteins and other biomolecules, making it an ideal compound for research into biochemical and physiological effects.
Scientific Research Applications
3-(4-bromophenyl)-N-methyloxetan-3-amine hydrochloride has been used in a variety of scientific research applications. It has been used in studies of protein-protein interactions, as well as in the study of enzyme-substrate interactions. It has also been used as an inhibitor of enzymes, such as the enzyme caspase-3, which is involved in apoptosis. Additionally, 3-(4-bromophenyl)-N-methyloxetan-3-amine hydrochloride has been used to study the effects of drugs on the nervous system, as well as to study the effects of drugs on the cardiovascular system.
Mechanism of Action
The mechanism of action of 3-(4-bromophenyl)-N-methyloxetan-3-amine hydrochloride is not fully understood. However, it is believed that 3-(4-bromophenyl)-N-methyloxetan-3-amine hydrochloride binds to proteins and other biomolecules, resulting in a change in their structure and activity. This binding is thought to be mediated by hydrogen bonding, electrostatic interactions, and hydrophobic interactions.
Biochemical and Physiological Effects
3-(4-bromophenyl)-N-methyloxetan-3-amine hydrochloride has been found to have a variety of biochemical and physiological effects. In studies of protein-protein interactions, 3-(4-bromophenyl)-N-methyloxetan-3-amine hydrochloride has been found to induce a conformational change in the proteins, resulting in an increase in their affinity for each other. In studies of enzyme-substrate interactions, 3-(4-bromophenyl)-N-methyloxetan-3-amine hydrochloride has been found to inhibit the enzyme, resulting in a decrease in the activity of the enzyme. In studies of drugs and the nervous system, 3-(4-bromophenyl)-N-methyloxetan-3-amine hydrochloride has been found to increase the activity of certain neurotransmitters, such as dopamine, serotonin, and norepinephrine. In studies of drugs and the cardiovascular system, 3-(4-bromophenyl)-N-methyloxetan-3-amine hydrochloride has been found to increase the activity of certain enzymes involved in the regulation of blood pressure.
Advantages and Limitations for Lab Experiments
The use of 3-(4-bromophenyl)-N-methyloxetan-3-amine hydrochloride in laboratory experiments has a number of advantages. 3-(4-bromophenyl)-N-methyloxetan-3-amine hydrochloride is relatively easy to synthesize, and it is relatively stable in aqueous solutions. Additionally, 3-(4-bromophenyl)-N-methyloxetan-3-amine hydrochloride has a low toxicity, making it safe to use in laboratory experiments. However, there are some limitations to the use of 3-(4-bromophenyl)-N-methyloxetan-3-amine hydrochloride in laboratory experiments. 3-(4-bromophenyl)-N-methyloxetan-3-amine hydrochloride is not soluble in organic solvents, making it difficult to use in certain types of experiments. Additionally, the binding of 3-(4-bromophenyl)-N-methyloxetan-3-amine hydrochloride to proteins and other biomolecules is not always specific, making it difficult to study specific interactions.
Future Directions
The future of 3-(4-bromophenyl)-N-methyloxetan-3-amine hydrochloride is promising. There is potential for 3-(4-bromophenyl)-N-methyloxetan-3-amine hydrochloride to be used in the development of new drugs and therapies. Additionally, 3-(4-bromophenyl)-N-methyloxetan-3-amine hydrochloride could be used to study the effects of drugs on the nervous system and the cardiovascular system, as well as to study the effects of drugs on protein-protein and enzyme-substrate interactions. Additionally, 3-(4-bromophenyl)-N-methyloxetan-3-amine hydrochloride could be used to study the effects of drugs on other biological systems, such as the immune system and the endocrine system. Finally, 3-(4-bromophenyl)-N-methyloxetan-3-amine hydrochloride could be used to study the effects of drugs on the development and progression of diseases, such as cancer and Alzheimer’s disease.
Synthesis Methods
3-(4-bromophenyl)-N-methyloxetan-3-amine hydrochloride is synthesized through a process known as the Mitsunobu reaction. This reaction involves the reaction of an alkoxide with a phosphine and a dialkyl azodicarboxylate in the presence of a base. The reaction of 3-methyloxetan-3-amine with 4-bromophenol in the presence of the base triphenylphosphine and diisopropyl azodicarboxylate yields 3-(4-bromophenyl)-N-methyloxetan-3-amine hydrochloride in a yield of up to 80%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(4-bromophenyl)-N-methyloxetan-3-amine hydrochloride involves the reaction of 4-bromobenzaldehyde with N-methyloxetan-3-amine in the presence of a reducing agent to form the intermediate 3-(4-bromophenyl)-N-methyloxetan-3-imine. This intermediate is then reduced using a reducing agent to form the final product, 3-(4-bromophenyl)-N-methyloxetan-3-amine, which is then converted to its hydrochloride salt using hydrochloric acid." "Starting Materials": [ "4-bromobenzaldehyde", "N-methyloxetan-3-amine", "Reducing agent (e.g. sodium borohydride)", "Hydrochloric acid" ], "Reaction": [ "Step 1: 4-bromobenzaldehyde is reacted with N-methyloxetan-3-amine in the presence of a reducing agent (e.g. sodium borohydride) to form the intermediate 3-(4-bromophenyl)-N-methyloxetan-3-imine.", "Step 2: The intermediate 3-(4-bromophenyl)-N-methyloxetan-3-imine is then reduced using a reducing agent (e.g. sodium borohydride) to form the final product, 3-(4-bromophenyl)-N-methyloxetan-3-amine.", "Step 3: The final product, 3-(4-bromophenyl)-N-methyloxetan-3-amine, is then converted to its hydrochloride salt by treatment with hydrochloric acid." ] } | |
CAS RN |
2763760-10-5 |
Molecular Formula |
C10H13BrClNO |
Molecular Weight |
278.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
